Cas no 5370-33-2 (2-Pyrrolidinone, 1,3,3-trimethyl-)

• Product Name: 2-Pyrrolidinone, 1,3,3-trimethyl-
• CAS No: 5370-33-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 1583584
• PubChem ID: 14361323
• Update Time: 2025-06-13

2-Pyrrolidinone, 1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1,3,3-trimethyl-
• trimethyl 2-pyrrolidinone
• 1,3,3-trimethylpyrrolidin-2-one
• SCHEMBL761689
• 5370-33-2
• F18102
• 2-Pyrrolidinone,1,3,3-trimethyl-

• Inchi： 1S/C7H13NO/c1-7(2)4-5-8(3)6(7)9/h4-5H2,1-3H3
• InChI Key： KWPVLUWTOJHTFX-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CCN1C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-Pyrrolidinone, 1,3,3-trimethyl-

Recent Advances in the Study of 2-Pyrrolidinone, 1,3,3-trimethyl- (CAS 5370-33-2): A Comprehensive Research Brief

The chemical compound 2-Pyrrolidinone, 1,3,3-trimethyl- (CAS 5370-33-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, material science, and biological studies. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, making it a subject of intense scientific inquiry.

One of the most notable advancements in the study of 2-Pyrrolidinone, 1,3,3-trimethyl- is its application in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Researchers have developed innovative synthetic routes to produce this compound with high yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method that significantly reduces the environmental impact of the synthesis process while maintaining high efficiency.

In addition to its synthetic utility, 2-Pyrrolidinone, 1,3,3-trimethyl- has shown promising pharmacological properties. Recent in vitro and in vivo studies have explored its potential as an anti-inflammatory and neuroprotective agent. A study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit strong inhibitory effects on pro-inflammatory cytokines, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis and neurodegenerative diseases. These findings were further corroborated by molecular docking studies, which identified specific binding interactions with key inflammatory targets.

Furthermore, the compound's role in material science has been a focal point of recent research. Its unique structural properties make it an excellent candidate for the development of advanced polymers and coatings with enhanced durability and biocompatibility. A 2024 report in Advanced Materials detailed the use of 2-Pyrrolidinone, 1,3,3-trimethyl- as a monomer in the synthesis of biodegradable polymers, which could revolutionize the field of sustainable materials. The study emphasized the compound's ability to improve the mechanical and thermal properties of the resulting polymers, making them suitable for a wide range of industrial applications.

Despite these advancements, challenges remain in the large-scale production and application of 2-Pyrrolidinone, 1,3,3-trimethyl-. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic protocols and conducting comprehensive toxicological assessments to ensure its safe use in pharmaceutical and material applications. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 2-Pyrrolidinone, 1,3,3-trimethyl- (CAS 5370-33-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to material science, underscore its importance in advancing scientific and technological frontiers. Future studies should aim to explore its full therapeutic potential and address the existing challenges to facilitate its transition from the laboratory to real-world applications. This research brief serves as a testament to the compound's growing significance and the exciting possibilities it holds for the future.